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Compound of Interest

Compound Name:
5-Methylpyrimidine-2-carboxylic

acid

Cat. No.: B1354993 Get Quote

5-Methylpyrimidine-2-carboxylic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 99420-75-4 IUPAC Name: 5-Methylpyrimidine-2-carboxylic acid

This technical guide provides a comprehensive overview of 5-Methylpyrimidine-2-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This

document details its chemical and physical properties, provides a potential synthetic route, and

outlines general analytical methodologies.

Chemical and Physical Properties
5-Methylpyrimidine-2-carboxylic acid is a solid, heterocyclic compound with the molecular

formula C₆H₆N₂O₂ and a molecular weight of approximately 138.13 g/mol . A summary of its

key properties is presented in Table 1.
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Property Value Reference

CAS Number 99420-75-4 N/A

IUPAC Name
5-Methylpyrimidine-2-

carboxylic acid
N/A

Molecular Formula C₆H₆N₂O₂ N/A

Molecular Weight 138.13 g/mol N/A

Physical Form Solid N/A

Purity Typically ≥97% N/A

Synthesis
A specific, detailed experimental protocol for the synthesis of 5-Methylpyrimidine-2-
carboxylic acid is not readily available in the public domain. However, a general and high-

yielding method for the synthesis of 2-substituted pyrimidine-5-carboxylic esters has been

described, which could be adapted for the synthesis of the target molecule. This method

involves the reaction of the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol with

an appropriate amidinium salt.[1][2] The resulting ester would then require hydrolysis to yield

the final carboxylic acid.
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Conceptual Synthesis of 5-Methylpyrimidine-2-carboxylic Acid

Methyl 3,3-dimethoxypropionate + Methyl formate

Sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol

Condensation

Sodium Hydride

Methyl 5-methylpyrimidine-2-carboxylate

Cyclization

Acetamidine salt

5-Methylpyrimidine-2-carboxylic acid

 

Hydrolysis

Click to download full resolution via product page

Caption: A potential synthetic pathway to 5-Methylpyrimidine-2-carboxylic acid.

Analytical Characterization
Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and

High-Performance Liquid Chromatography (HPLC) are crucial for the characterization and

purity assessment of 5-Methylpyrimidine-2-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific NMR spectra for 5-Methylpyrimidine-2-carboxylic acid are not publicly

available, general characteristics for carboxylic acids can be expected. The carboxylic acid

proton (–COOH) typically appears as a broad singlet in the downfield region of the ¹H NMR
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spectrum, often above 10 ppm. The methyl protons (–CH₃) would likely appear as a singlet in

the aliphatic region, and the pyrimidine ring protons would have characteristic shifts in the

aromatic region.

High-Performance Liquid Chromatography (HPLC)
A general protocol for the analysis of pyrimidine derivatives by reversed-phase HPLC can be

employed. The separation is typically achieved using a C8 or C18 column with a mobile phase

consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

[3]

General HPLC Workflow for Purity Analysis:

General HPLC Workflow

Sample Preparation
(Dissolve in appropriate solvent)

HPLC System
(C8 or C18 column)

Isocratic or Gradient Elution
(Buffered mobile phase with organic modifier)

UV Detection

Data Analysis
(Purity assessment)
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Caption: A typical workflow for the HPLC analysis of pyrimidine derivatives.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain detailing the biological

activity or the involvement of 5-Methylpyrimidine-2-carboxylic acid in any signaling

pathways. Pyrimidine derivatives, as a class of compounds, are known to play crucial roles in

various biological processes and are scaffolds for many therapeutic agents, including antiviral

and anticancer drugs.[4] The de novo pyrimidine synthesis pathway is a key metabolic route in

cells, and its components are often targets for drug development.[5] However, the specific role,

if any, of 5-Methylpyrimidine-2-carboxylic acid in these or other pathways has not been

reported. Further research is required to elucidate its biological function.

Conclusion
5-Methylpyrimidine-2-carboxylic acid is a readily identifiable compound with a defined

chemical structure. While a specific, detailed synthesis protocol is not widely published,

established methods for related compounds provide a clear path for its preparation. Standard

analytical techniques can be used for its characterization. The biological activity and its

potential role in signaling pathways remain an area for future investigation, making it an

interesting candidate for screening in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemimpex.com/products/17811
https://www.mdpi.com/2072-6694/11/5/688
https://www.mdpi.com/2072-6694/11/5/688
https://www.benchchem.com/product/b1354993#cas-number-and-iupac-name-for-5-methylpyrimidine-2-carboxylic-acid
https://www.benchchem.com/product/b1354993#cas-number-and-iupac-name-for-5-methylpyrimidine-2-carboxylic-acid
https://www.benchchem.com/product/b1354993#cas-number-and-iupac-name-for-5-methylpyrimidine-2-carboxylic-acid
https://www.benchchem.com/product/b1354993#cas-number-and-iupac-name-for-5-methylpyrimidine-2-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1354993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

